2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile
2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
921082-62-4
VCID:
VC0357439
InChI:
InChI=1S/C26H21FN4O5/c27-15-5-6-19-17(13-15)26(25(33)31(19)8-7-30-9-11-34-12-10-30)18(14-28)23(29)36-22-16-3-1-2-4-20(16)35-24(32)21(22)26/h1-6,13H,7-12,29H2
SMILES:
C1COCCN1CCN2C3=C(C=C(C=C3)F)C4(C2=O)C(=C(OC5=C4C(=O)OC6=CC=CC=C65)N)C#N
Molecular Formula:
C26H21FN4O5
Molecular Weight:
488.5g/mol
2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile
CAS No.: 921082-62-4
Main Products
VCID: VC0357439
Molecular Formula: C26H21FN4O5
Molecular Weight: 488.5g/mol
CAS No. | 921082-62-4 |
---|---|
Product Name | 2'-Amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile |
Molecular Formula | C26H21FN4O5 |
Molecular Weight | 488.5g/mol |
IUPAC Name | 2'-amino-5-fluoro-1-(2-morpholin-4-ylethyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]chromene]-3'-carbonitrile |
Standard InChI | InChI=1S/C26H21FN4O5/c27-15-5-6-19-17(13-15)26(25(33)31(19)8-7-30-9-11-34-12-10-30)18(14-28)23(29)36-22-16-3-1-2-4-20(16)35-24(32)21(22)26/h1-6,13H,7-12,29H2 |
Standard InChIKey | PZMLMQCZLUAQNT-UHFFFAOYSA-N |
SMILES | C1COCCN1CCN2C3=C(C=C(C=C3)F)C4(C2=O)C(=C(OC5=C4C(=O)OC6=CC=CC=C65)N)C#N |
Canonical SMILES | C1COCCN1CCN2C3=C(C=C(C=C3)F)C4(C2=O)C(=C(OC5=C4C(=O)OC6=CC=CC=C65)N)C#N |
PubChem Compound | 16417104 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume